2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 2-[1-benzyl-5-(4-bromophenyl)imidazol-2-yl]sulfanyl-1-(2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C26H22BrN3OS/c27-22-12-10-21(11-13-22)24-16-28-26(30(24)17-19-6-2-1-3-7-19)32-18-25(31)29-15-14-20-8-4-5-9-23(20)29/h1-13,16H,14-15,17-18H2
• InChI Key: VITVLUNNRKLGAU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NC=C(N3CC4=CC=CC=C4)C5=CC=C(C=C5)Br
• Molecular Formula: C26H22BrN3OS
• Molecular Weight: 504.4 g/mol

Description

2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone, also known as BITI, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. BITI is a member of the imidazole-based compound family and has shown promising results in various preclinical studies.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds incorporating benzimidazole and indole frameworks have been synthesized and evaluated for their antimicrobial activities. For instance, novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines were synthesized through cyclocondensation of 2-acetyl benzimidiazoles with thiourea and demonstrated antibacterial and antifungal activities against various clinical isolates of Gram-positive and Gram-negative bacteria, with some hybrids showing activity comparable to standard antibiotics like Streptomycin and Benzyl penicillin (V. Reddy & K. R. Reddy, 2010). Similarly, novel 1H-indole derivatives synthesized from indole and chloroacetylchloride exhibited significant antimicrobial activity, highlighting the potential of such compounds in developing new antimicrobial agents (Letters in Applied NanoBioScience, 2020).

Antitumor Activity

Research into the antitumor activity of benzimidazole and indole derivatives has also been conducted. A study presented a new method for assembling imidazo[2,1-b][1,3]thiazole systems from bromo ketone derivatives, with screening for antitumor activity revealing moderate effectiveness against kidney cancer cells, indicating potential as anticancer agents (Л. М. Потиха & В. С. Броварец, 2020).

Cytotoxic Activity

Hybrid compounds between indolo[b]tetrahydrofuran and imidazolium salts derived from tryptophol through several synthetic steps demonstrated selective cytotoxic activity against human tumor cell lines, illustrating the utility of structural modification in enhancing biological activity (L. Zhengfen et al., 2017).